N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide
• InChI: InChI=1S/C23H21N3O2S/c1-28-19-10-11-20-21(14-19)29-23(25-20)26(16-18-8-5-13-24-15-18)22(27)12-9-17-6-3-2-4-7-17/h2-8,10-11,13-15H,9,12,16H2,1H3
• InChI Key: VWHDBUKJGONIOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N(CC3=CN=CC=C3)C(=O)CCC4=CC=CC=C4
• Molecular Formula: C23H21N3O2S
• Molecular Weight: 403.5 g/mol

Description

“N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide” are not specified in the available resources.

Scientific Research Applications

Molecular Structure and Synthesis

Research has focused on the synthesis and structural characterization of compounds with similar molecular frameworks. For example, studies report the synthesis of N,4-diheteroaryl 2-aminothiazoles and their salts, highlighting distinct sites of protonation and intermolecular hydrogen bonding patterns that contribute to their three-dimensional hydrogen-bonded networks (Böck et al., 2021). This structural information is crucial for understanding the chemical and physical properties of these compounds, which could be leveraged in designing new drugs or materials.

Antimicrobial and Antifungal Applications

Several studies have synthesized derivatives of 2-(6-methoxy-2-naphthyl)propionamide and tested them for their antibacterial and antifungal activities. These compounds have shown significant activity, comparable to standard agents like Ampicillin and Fluconazole in some cases, indicating their potential as new antimicrobial and antifungal agents (Helal et al., 2013).

Anticancer Activity

Research into the anticancer properties of related compounds has identified several derivatives with potent activity against various cancer cell lines. For instance, novel terpyridine-skeleton molecule derivatives have been synthesized and shown to inhibit tumor growth and metastasis by targeting topoisomerases, an essential mechanism for cancer treatment (Kwon et al., 2015). These findings suggest that modifying the chemical structure of these compounds could enhance their efficacy as anticancer agents.

Pharmacological Evaluation

Compounds with the N-(6-methoxybenzo[d]thiazol-2-yl) moiety have been evaluated for various pharmacological activities. Studies report the synthesis and biological evaluation of aminothiazoles, thiazolylacetonitrile, and related derivatives, demonstrating their potential as anti-inflammatory agents (Thabet et al., 2011). These compounds' reactivity towards different electrophilic reagents was investigated, leading to the formation of derivatives with promising pharmacological profiles.

Future Directions

The future directions for “N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide” are not specified in the available resources.